Cas no 886498-85-7 (2-Methyl-5-(trifluoromethyl)benzaldehyde)

• Product Name: 2-Methyl-5-(trifluoromethyl)benzaldehyde
• CAS No: 886498-85-7
• MF: C₉H₇F₃O
• MW: 188.146493196487
• MDL: MFCD06660200
• CID: 93167
• PubChem ID: 17750779
• Update Time: 2024-12-09

2-Methyl-5-(trifluoromethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-5-(trifluoromethyl)benzaldehyde
• 2-Methyl-5-(trifluoromethyl)benzaldehyde (ACI)
• BBL100866
• MFCD06660200
• CL8292
• DTXSID50590688
• DB-356227
• 2-METHYL-5-TRIFLUOROMETHYLBENZALDEHYDE
• SCHEMBL11405670
• STL554660
• AKOS005255722
• AS-46011
• Z1255427978
• CS-W016824
• XFIZZVVBLXLTOD-UHFFFAOYSA-N
• SB85362
• EN300-3450777
• 886498-85-7

• MDL： MFCD06660200
• Inchi： 1S/C9H7F3O/c1-6-2-3-8(9(10,11)12)4-7(6)5-13/h2-5H,1H3
• InChI Key： XFIZZVVBLXLTOD-UHFFFAOYSA-N
• SMILES： O=CC1C(C)=CC=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 188.04500
• Monoisotopic Mass: 188.04489933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Color/Form: No data available
• Melting Point: No data available
• Boiling Point: 201.0±35.0 °C at 760 mmHg
• Flash Point: 80.3±17.4 °C
• Refractive Index: 1.4750
• PSA: 17.07000
• LogP: 2.82630
• Sensitiveness: Air Sensitive

2-Methyl-5-(trifluoromethyl)benzaldehyde Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Storage temperature 2-8 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone